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Compound of Interest

Compound Name: 1-(Trimethylsilyl)-1-propyne

Cat. No.: B132021 Get Quote

The proper disposal of 1-(trimethylsilyl)-1-propyne is crucial for ensuring laboratory safety

and environmental protection. This guide provides essential information for researchers,

scientists, and drug development professionals on the appropriate handling and disposal

procedures for this highly flammable compound. Adherence to these guidelines, in conjunction

with local, regional, and national regulations, is imperative.

Immediate Safety and Handling for Disposal
1-(Trimethylsilyl)-1-propyne is a highly flammable liquid and vapor, categorized as a Hazard

Class 3 substance.[1][2] Therefore, all handling and disposal preparations must be conducted

in a well-ventilated area, away from heat, sparks, open flames, and other sources of ignition.[3]

The use of spark-proof tools and explosion-proof equipment is mandatory.[1][2][3]

Appropriate personal protective equipment (PPE), including eye shields, face shields, and

gloves, must be worn to prevent contact with skin and eyes.[2] In case of a spill, the material

should be absorbed with an inert material such as sand, silica gel, or universal binder, and then

collected into a suitable, closed container for disposal.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1-
(trimethylsilyl)-1-propyne relevant to its safe handling and disposal.
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Property Value

UN Number UN1993

Hazard Class 3 (Flammable Liquid)

Packing Group II

Flash Point 4 °C (39.2 °F) - closed cup

Boiling Point 99-100 °C

Density 0.758 g/mL at 25 °C

Storage Temperature 2-8°C

Source: Sigma-Aldrich, Fisher Scientific[1]

Disposal Protocol
The primary recommended method for the disposal of 1-(trimethylsilyl)-1-propyne is

incineration.[2] Chemical waste generators are responsible for determining if the discarded

chemical is classified as hazardous waste and must consult and comply with all applicable

hazardous waste regulations.[1]

Experimental Protocol: Incineration

While specific operational parameters for incineration will vary based on the facility, the general

procedure is as follows:

Dilution: The 1-(trimethylsilyl)-1-propyne waste may be dissolved or mixed with a

combustible solvent. This helps to ensure a more controlled and complete combustion.

Incineration: The mixture is then burned in a chemical incinerator equipped with an

afterburner and a scrubber system.[2] The afterburner ensures the complete destruction of

the compound and any hazardous byproducts, while the scrubber removes any harmful

gases from the exhaust before it is released into the atmosphere.

It is critical to note that this process should only be carried out by licensed hazardous waste

disposal facilities. Do not attempt to incinerate chemical waste in a standard laboratory furnace
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or fume hood.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 1-(trimethylsilyl)-1-propyne.
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Caption: Disposal workflow for 1-(trimethylsilyl)-1-propyne.
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Environmental Precautions
Under no circumstances should 1-(trimethylsilyl)-1-propyne be allowed to enter drains,

waterways, or the soil.[1][2] Improper disposal can lead to environmental contamination.

Always handle and dispose of this chemical in a manner that minimizes environmental release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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